8-(dimethylamino)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one

• CAS No.: 316362-15-9
• Molecular Formula: C9H13N3OS
• Molecular Weight: 211.29g/mol
• IUPAC Name: 8-(dimethylamino)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C9H13N3OS/c1-11(2)7-6-8(13)12-4-3-5-14-9(12)10-7/h6H,3-5H2,1-2H3
• InChI Key: GFUSIYBQDRVGCD-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC(=O)N2CCCSC2=N1

Description

8-(dimethylamino)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one is an aryl sulfide.

Scientific Research Applications

Chemical Synthesis and Derivatives

8-(Dimethylamino)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one serves as a precursor for various pyrimidine and thiazine derivatives. These derivatives have been synthesized for different applications, particularly in the field of antimicrobial and antiviral research. For instance, Sayed et al. (2006) demonstrated the synthesis of pyrimidine derivatives from 4,6-Diamino-1H-pyrimidine-2-thione, leading to compounds with promising antimicrobial activity (Sayed, Shamroukh, & Rashad, 2006). Similarly, Pecorari et al. (1992) described the synthesis of new molecular structures like thiadiazolo pyrimido thiazine and thiazolo pyrimidine derivatives, with a focus on their chemical properties and potential biological applications (Pecorari, Rinaldi, Costi, & Antolini, 1992).

Antimicrobial and Antiviral Activities

Research has shown that compounds derived from this chemical structure have significant biological activities. Rinaldi et al. (1993) investigated compounds such as thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b][1,3]thiazine for antimicrobial and antiviral activities. Although they did not show antiviral activity, some biological activity against bacterial strains was observed (Rinaldi, Pecorari, Cermelli, & Malagoli, 1993).

Pharmacological Properties

Further studies have been conducted to evaluate the pharmacological properties of related compounds. For example, Santagati et al. (1995) synthesized a series of thieno pyrimido thiadiazine derivatives to test for analgesic and anti-inflammatory properties, comparing their efficacy with related compounds (Santagati, Modica, Santagati, Cutuli, Amore, & Caruso, 1995).